Cas no 2228214-71-7 (1-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylethan-1-one
• CAS No: 2228214-71-7
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6384009
• PubChem ID: 165703439
• Update Time: 2025-10-31

1-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylethan-1-one
• EN300-1833448
• 2228214-71-7
• 1-[1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C14H17NO/c1-10(16)14(6-7-14)12-3-4-13-11(9-12)5-8-15(13)2/h3-4,9H,5-8H2,1-2H3
• InChI Key： JWRPBCMQLQYTHK-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC3=C(CCN3C)C=2)CC1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylethan-1-one

Chemical Profile of 1-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylethan-1-one (CAS No. 2228214-71-7)

1-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylethan-1-one, identified by its CAS number 2228214-71-7, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This molecule belongs to the class of indole derivatives, which are well-documented for their broad spectrum of biological activities. The presence of a cyclopropyl moiety and a methyl-substituted indole core contributes to its distinct chemical properties and potential therapeutic applications.

The compound’s molecular framework is characterized by a cyclopropyl group attached to an ethanone backbone, which is further linked to a 1-methylated 2,3-dihydro-1H-indole ring system. This structural configuration imparts a high degree of rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The indole moiety, particularly the 5-position substituent, is a critical pharmacophore that interacts with various biological targets, including enzymes and receptors involved in signal transduction pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets in greater detail. Studies suggest that the cyclopropyl group enhances the molecule’s ability to penetrate biological membranes, potentially improving its bioavailability. Additionally, the methyl-substituted indole ring may facilitate favorable interactions with aromatic residues in protein binding pockets, leading to potent and selective pharmacological effects.

In the context of drug discovery, 1-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylethan-1-one has been investigated for its potential role in modulating inflammatory pathways. Emerging research indicates that indole derivatives can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. The structural features of this compound may enable it to interact with these enzymes in a manner that reduces their activity without significant side effects.

Furthermore, the compound’s ability to modulate neurotransmitter systems has been explored. The indole scaffold is closely associated with serotonin receptor activity, and modifications at the 5-position can significantly alter receptor binding profiles. This makes CAS No. 2228214-71-7 a promising candidate for developing treatments targeting neurological disorders such as depression and anxiety. Preclinical studies have demonstrated that derivatives of this class exhibit anxiolytic and antidepressant-like effects in animal models.

The synthesis of 1-(methyl)-2-(3H-dibenz[b,e][1,4]oxazepin]-4-one and related analogs has been optimized to enhance yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex indole core efficiently. These advances have not only improved access to this compound but also allowed for rapid diversification of the chemical library for further pharmacological evaluation.

From a medicinal chemistry perspective, the structural diversity offered by CAS No. 2228214-71-7 provides a rich foundation for developing novel therapeutics. By systematically modifying substituents on the indole ring and cyclopropyl group, researchers can fine-tune pharmacokinetic properties such as solubility, permeability, and metabolic stability. Such modifications are essential for translating promising preclinical findings into viable clinical candidates.

The growing interest in indole-based scaffolds stems from their versatility and well-documented biological activity. Compounds like CAS No. 2228214-71-7 exemplify how structural innovation can unlock new therapeutic opportunities. As computational tools become more sophisticated, virtual screening approaches are being increasingly utilized to identify potential hits from large virtual libraries containing millions of compounds. This high-throughput screening (HTS) approach has accelerated the discovery process significantly.

Preclinical data on CAS No. 2228214-71-7 have revealed intriguing interactions with pathways relevant to cancer biology. Indole derivatives are known to modulate microenvironmental factors that influence tumor growth and progression. The cyclopropyl group may enhance penetration into solid tumors, while the indole moiety could interfere with signaling cascades that promote malignancy. These findings position this compound as a candidate for further investigation in oncology research.

The development of novel analytical techniques has also contributed to a deeper understanding of CAS No. 2228214-71-7’s behavior in biological systems. Mass spectrometry (MS), nuclear magnetic resonance (NMR), and high-performance liquid chromatography (HPLC) are routinely employed to characterize metabolites and assess drug-drug interactions. Such analytical advancements ensure that preclinical studies provide robust data on safety and efficacy before advancing into human trials.

In conclusion,CAS No. 2228214-71-7, represented by its systematic name 1-(methyl)-2-(3H-dibenz[b,e][1,4]oxazepin]-4-one, represents a structurally intriguing compound with significant therapeutic potential across multiple disease areas including inflammation, neurological disorders, and cancer biology. Its unique combination of an indole core, cyclopropyl substituent,and methylated ring system makes it an attractive scaffold for medicinal chemists seeking novel drug candidates.

The ongoing research into this compound underscores its importance as a pharmacological probe, highlighting both its current applicationsand future promise as part of broader therapeutic strategies aimed at addressing unmet medical needs.

As scientific understanding evolves,CAS No. 2228214 -71 -7will likely continue serving as inspiration for new synthetic pathways, mechanistic insights,and ultimately clinical translation efforts within academiaand pharmaceutical industry collaborations.

This journey from laboratory discovery through preclinical validation exemplifies how targeted chemical design coupled with modern analytical methods drives progress toward safer, more effective medicines.

The legacy left by compounds like this one reinforces commitment toward innovation while adhering ethical standards ensures responsible advancement knowledge serves humanity better future generations.